N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C17H13F6NO3/c18-16(19,20)15(26,12-4-2-1-3-5-12)10-24-14(25)11-6-8-13(9-7-11)27-17(21,22)23/h1-9,26H,10H2,(H,24,25)
• InChI Key: BVJIGNCJEZVQEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNC(=O)C2=CC=C(C=C2)OC(F)(F)F)(C(F)(F)F)O
• Molecular Formula: C17H13F6NO3
• Molecular Weight: 393.28 g/mol

Description

N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-4-(trifluoromethoxy)benzamide, commonly known as TFPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. TFPB is a small molecule inhibitor that has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Material Science

Chain-Growth Polycondensation for Well-Defined Aramide Research on the synthesis of well-defined poly(p-benzamide) and its block copolymers demonstrates the potential of similar compounds in creating new materials with specific molecular weights and low polydispersity. These materials exhibit unique properties suitable for various applications in material science, from supramolecular assemblies to potential uses in nanotechnology and advanced materials engineering (Yokozawa et al., 2002).

Organosoluble Aromatic Polyamides Another study focused on the synthesis of organo-soluble aromatic polyamides incorporating semifluorinated aromatic diamines. These polymers are noted for their solubility in organic solvents and excellent thermal properties, suggesting the utility of such compounds in developing high-performance materials suitable for advanced applications, including aerospace and electronics (Bera et al., 2012).

Supramolecular Chemistry and Magnetism

Tetranuclear Single Molecule Magnets The synthesis of tetranuclear [Cu-Ln]2 single molecule magnets, utilizing ligands related to the compound of interest, showcases the exploration of magnetic properties for applications in quantum computing and information storage. These molecules display unique magnetic behaviors owing to their structural features, which could be insightful for developing new magnetic materials (Costes et al., 2008).

Environmental and Analytical Chemistry

Photodegradation and Biodegradation Studies Research into the transformation products formed by the photodegradation of fluoxetine in water and biodegradation in zebrafish embryos highlights the importance of understanding how complex organic molecules, including those with similar structural motifs to the compound , degrade in environmental contexts. This study aids in assessing the environmental impact and persistence of chemical compounds, providing crucial insights for environmental safety and pollution management (Tisler et al., 2019).